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Compound of Interest

Compound Name: 3-Fluorobenzhydrazide

Cat. No.: B1330726

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling precautions for 3-
Fluorobenzhydrazide (CAS No. 499-55-8), a key intermediate in the synthesis of various
heterocyclic compounds with potential applications in medicinal chemistry and drug discovery.
[1][2][3] Adherence to these guidelines is crucial for ensuring laboratory safety and minimizing

potential health risks.

Chemical Identification and Physical Properties

3-Fluorobenzhydrazide is a fluorinated derivative of benzoic hydrazide.[1][2][3] Its physical
and chemical properties are summarized in the table below for easy reference.
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Property

Value

Source

Synonyms

3-Fluorobenzohydrazide, 3-

Fluorobenzoic acid hydrazide

[11(2](31[4]

Molecular Formula C7H7FN20 [1][2][3]14]

Molecular Weight 154.14 g/mol [1112][3]

Appearance Off-whij[e to beige fibers or IEI]
crystalline powder

Melting Point 138 - 143 °C [11[21131[5]

Boiling Point 312.6 °C at 760 mmHg

Flash Point 142.8 °C

Density 1.272 g/cm3

Purity >97% [1][2]13]

Hazard Identification and Classification

3-Fluorobenzhydrazide is classified as a hazardous substance. The primary hazards are

outlined in the table below.

Hazard Class

GHS Classification

Hazard Statement

Skin Irritation

Category 2

H315: Causes skin irritation

Eye Irritation

Category 2A

H319: Causes serious eye

irritation

Specific target organ toxicity —

Category 3 (Respiratory

H335: May cause respiratory

single exposure system) irritation
Source:[4][6][7]
Signal Word: Warning
Hazard Pictogram:
© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/pdf/Application_Notes_Protocols_Synthesis_and_Evaluation_of_Antimicrobial_Hydrazide_Hydrazones.pdf
https://www.ossila.com/products/3-fluorobenzoic-hydrazide
https://s3.amazonaws.com/primedia-3d-tours/100046733_LoneStarGasLofts_Tour/index.html?pano=data:text%2Fxml,%3Ckrpano%20onstart=%22loadpano(%27%2F%5C%2Fp6.pics%2Fp%2F738905488%27)%3B%22%3E%3C/krpano%3E
https://downloads.ossila.com/msds/3-fluorobenzoic-hydrazide.pdf
https://www.benchchem.com/pdf/Application_Notes_Protocols_Synthesis_and_Evaluation_of_Antimicrobial_Hydrazide_Hydrazones.pdf
https://www.ossila.com/products/3-fluorobenzoic-hydrazide
https://s3.amazonaws.com/primedia-3d-tours/100046733_LoneStarGasLofts_Tour/index.html?pano=data:text%2Fxml,%3Ckrpano%20onstart=%22loadpano(%27%2F%5C%2Fp6.pics%2Fp%2F738905488%27)%3B%22%3E%3C/krpano%3E
https://downloads.ossila.com/msds/3-fluorobenzoic-hydrazide.pdf
https://www.benchchem.com/pdf/Application_Notes_Protocols_Synthesis_and_Evaluation_of_Antimicrobial_Hydrazide_Hydrazones.pdf
https://www.ossila.com/products/3-fluorobenzoic-hydrazide
https://s3.amazonaws.com/primedia-3d-tours/100046733_LoneStarGasLofts_Tour/index.html?pano=data:text%2Fxml,%3Ckrpano%20onstart=%22loadpano(%27%2F%5C%2Fp6.pics%2Fp%2F738905488%27)%3B%22%3E%3C/krpano%3E
https://www.benchchem.com/pdf/Application_Notes_Protocols_Synthesis_and_Evaluation_of_Antimicrobial_Hydrazide_Hydrazones.pdf
https://www.ossila.com/products/3-fluorobenzoic-hydrazide
https://s3.amazonaws.com/primedia-3d-tours/100046733_LoneStarGasLofts_Tour/index.html?pano=data:text%2Fxml,%3Ckrpano%20onstart=%22loadpano(%27%2F%5C%2Fp6.pics%2Fp%2F738905488%27)%3B%22%3E%3C/krpano%3E
https://parchem.com/chemical-supplier-distributor/3-fluorobenzhydrazide-107198
https://www.benchchem.com/pdf/Application_Notes_Protocols_Synthesis_and_Evaluation_of_Antimicrobial_Hydrazide_Hydrazones.pdf
https://www.ossila.com/products/3-fluorobenzoic-hydrazide
https://s3.amazonaws.com/primedia-3d-tours/100046733_LoneStarGasLofts_Tour/index.html?pano=data:text%2Fxml,%3Ckrpano%20onstart=%22loadpano(%27%2F%5C%2Fp6.pics%2Fp%2F738905488%27)%3B%22%3E%3C/krpano%3E
https://parchem.com/chemical-supplier-distributor/3-fluorobenzhydrazide-107198
https://www.benchchem.com/pdf/Application_Notes_Protocols_Synthesis_and_Evaluation_of_Antimicrobial_Hydrazide_Hydrazones.pdf
https://www.ossila.com/products/3-fluorobenzoic-hydrazide
https://s3.amazonaws.com/primedia-3d-tours/100046733_LoneStarGasLofts_Tour/index.html?pano=data:text%2Fxml,%3Ckrpano%20onstart=%22loadpano(%27%2F%5C%2Fp6.pics%2Fp%2F738905488%27)%3B%22%3E%3C/krpano%3E
https://www.benchchem.com/product/b1330726?utm_src=pdf-body
https://downloads.ossila.com/msds/3-fluorobenzoic-hydrazide.pdf
https://ehs.princeton.edu/laboratory-research/laboratory-safety/laboratory-safety-manual/sec3
https://www.chemsrc.com/en/cas/499-55-8_511043.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330726?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

l#.GHSO07 Exclamation Mark

Toxicological Information

While specific quantitative toxicity data such as LD50 (Lethal Dose, 50%) and LC50 (Lethal
Concentration, 50%) for 3-Fluorobenzhydrazide are not readily available in the reviewed
literature, the hazard classification indicates that it is harmful if it comes into contact with skin,
is inhaled, or is swallowed.[7] It is important to handle this compound with appropriate care to
avoid exposure.

Derivatives of 3-Fluorobenzhydrazide have been investigated for their antimicrobial activity
and have shown low toxicity against human cells in some studies.[1][2][3] HoweVer, this does
not negate the handling precautions required for the parent compound.

Handling and Storage

Proper handling and storage procedures are essential to minimize the risks associated with 3-
Fluorobenzhydrazide.

4.1. Engineering Controls and Personal Protective Equipment (PPE)

A detailed workflow for handling 3-Fluorobenzhydrazide is provided below.
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Ensure work is conducted in a
well-ventilated area or chemical fume hood

v

Review Safety Data Sheet (SDS)

Don appropriate PPE: y
- Chemical resistant gloves Avoid inhalation of dust and contact Dispense with care to avoid generating dust
- Safety goggles with side shields with skin, eyes, and clothing P 9 9

- Lab coat
X / |

Weigh and transfer in a contained manner
(e.g., weighing boat, enclosed balance)

Store in a tightly closed container
in a cool, dry, and well-ventilated place

~ 7

Wash hands and exposed skin
with soap and water

Clean work area thoroughly

Diagram 1: Workflow for Safe Handling of 3-Fluorobenzhydrazide

Click to download full resolution via product page
Caption: Diagram 1: Workflow for Safe Handling of 3-Fluorobenzhydrazide
4.2. Storage Conditions

Store 3-Fluorobenzhydrazide in a tightly sealed container in a cool, dry, and well-ventilated
area.[8] Keep it away from incompatible materials such as oxidizing agents.[7]

Emergency Procedures

In the event of an emergency, follow the appropriate first aid and spill response measures.
5.1. First Aid Measures

The following table summarizes the recommended first aid procedures.
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Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical

attention.[8]

Skin Contact

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes while
removing contaminated clothing and shoes.[7] If
skin irritation occurs, get medical

advice/attention.[9]

Eye Contact

Rinse cautiously with water for several minutes.
[4][7] Remove contact lenses, if present and
easy to do. Continue rinsing.[4][7] Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water.[8] Never give anything by mouth to an
unconscious person.[8] Call a physician or

poison control center immediately.[8]

Source:[4][7][8][9]

5.2. Spill Response

A logical workflow for responding to a spill of 3-Fluorobenzhydrazide is illustrated below.
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Evacuate immediate area
and alert others

Assess the spill size and risk

Wear appropriate PPE:
- Respirator
- Chemical resistant gloves
- Safety goggles
- Protective clothing

'

Contain the spill using inert absorbent material
(e.g., sand, vermiculite)

i

Carefully sweep or scoop up the material,
avoiding dust generation

:

Place in a sealed, labeled container
for hazardous waste disposal

:

Decontaminate the spill area with a suitable cleaner

Report the incident to the appropriate
safety personnel

Diagram 2: Spill Response Protocol for 3-Fluorobenzhydrazide

Click to download full resolution via product page

Caption: Diagram 2: Spill Response Protocol for 3-Fluorobenzhydrazide
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Fire-Fighting Measures

In case of a fire involving 3-Fluorobenzhydrazide, use a dry chemical, carbon dioxide, or
alcohol-resistant foam extinguisher.[8] Firefighters should wear self-contained breathing
apparatus and full protective clothing to prevent contact with skin and eyes.[4]

Disposal Considerations

Dispose of 3-Fluorobenzhydrazide and any contaminated materials in accordance with local,
state, and federal regulations.[7] Do not allow the chemical to enter drains or waterways.[7]

Experimental Protocols

While detailed, step-by-step experimental protocols for the safe handling of 3-
Fluorobenzhydrazide are not explicitly provided in the available safety data sheets, general
best practices for handling solid chemical reagents in a laboratory setting should be strictly
followed. These include:

e Weighing and Transferring: Always conduct these operations in a chemical fume hood or a
ventilated balance enclosure to minimize inhalation exposure. Use appropriate tools
(spatulas, weighing paper) to avoid direct contact.

o Reaction Setup: When using 3-Fluorobenzhydrazide in a reaction, ensure the apparatus is
assembled correctly and securely in a fume hood. If heating is required, use a controlled
heating source (e.g., heating mantle, oil bath) and monitor the reaction closely.

» Work-up and Purification: Procedures such as extraction, filtration, and chromatography
should be performed with appropriate PPE and in a well-ventilated area. Be mindful of the
potential for the compound to be present in waste streams and handle them accordingly.

For the synthesis of hydrazides, a common method involves the reaction of an ester with
hydrazine hydrate in a suitable solvent like ethanol, often under reflux.[10] Purification is
typically achieved through recrystallization.[8][10]

Disclaimer
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This guide is intended for informational purposes only and should not be considered a
substitute for a comprehensive risk assessment conducted by qualified professionals. Always
refer to the most current Safety Data Sheet (SDS) for 3-Fluorobenzhydrazide before handling
the material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1330726?utm_src=pdf-body
https://www.benchchem.com/product/b1330726?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Application_Notes_Protocols_Synthesis_and_Evaluation_of_Antimicrobial_Hydrazide_Hydrazones.pdf
https://www.ossila.com/products/3-fluorobenzoic-hydrazide
https://s3.amazonaws.com/primedia-3d-tours/100046733_LoneStarGasLofts_Tour/index.html?pano=data:text%2Fxml,%3Ckrpano%20onstart=%22loadpano(%27%2F%5C%2Fp6.pics%2Fp%2F738905488%27)%3B%22%3E%3C/krpano%3E
https://downloads.ossila.com/msds/3-fluorobenzoic-hydrazide.pdf
https://parchem.com/chemical-supplier-distributor/3-fluorobenzhydrazide-107198
https://ehs.princeton.edu/laboratory-research/laboratory-safety/laboratory-safety-manual/sec3
https://www.chemsrc.com/en/cas/499-55-8_511043.html
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Purification_of_Synthetic_Hydrazide_Compounds.pdf
https://www.benchchem.com/product/B1330726
https://www.researchgate.net/post/What-is-the-best-procedure-and-condition-to-prepare-hydrazide-by-reaction-of-ester-and-hydrazine
https://www.benchchem.com/product/b1330726#3-fluorobenzhydrazide-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1330726#3-fluorobenzhydrazide-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1330726#3-fluorobenzhydrazide-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1330726#3-fluorobenzhydrazide-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330726?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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